1-(Chloromethyl)-2-ethoxybenzene
Overview
Description
1-(Chloromethyl)-2-ethoxybenzene, also known as o-chloromethyl ethyl phenyl ether, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a colorless liquid that is soluble in organic solvents and has a boiling point of 220-222°C. In
Scientific Research Applications
Synthesis of Fine Chemicals
1-(Chloromethyl)-2-ethoxybenzene: is a versatile intermediate in organic synthesis. It can be transformed into a variety of fine chemicals used in pharmaceuticals, agrochemicals, and dyes. Its chloromethyl group is highly reactive, allowing for subsequent functionalization to create complex molecules tailored for specific applications .
Polymer Production
This compound serves as a building block in the production of polymers. By undergoing polymerization reactions, it can form part of the backbone of a polymer chain or act as a cross-linking agent, enhancing the material properties of the resulting polymer, such as durability and chemical resistance .
Pharmaceutical Research
In pharmaceutical research, This compound is used to synthesize various drug precursors. Its ability to easily undergo nucleophilic substitution makes it a valuable compound for constructing pharmacologically active molecules .
Catalysis
The chloromethyl group in This compound can be used to attach catalysts to solid supports. This immobilization allows for easier separation of the catalyst from the reaction mixture, facilitating catalyst reuse and reducing waste .
Environmental Applications
Due to its reactivity, this compound can be used in environmental applications such as the removal of pollutants from water. It can react with contaminants, forming larger compounds that are easier to extract from the environment .
Sensing and Detection
This compound: can be modified to create sensors for detecting various chemicals. The chloromethyl group can be used to introduce specific functional groups that interact with the target analyte, changing the sensor’s properties in a detectable way .
properties
IUPAC Name |
1-(chloromethyl)-2-ethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClO/c1-2-11-9-6-4-3-5-8(9)7-10/h3-6H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVMOJICBHLWIDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60368890 |
Source
|
| Record name | 1-(chloromethyl)-2-ethoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60368890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
60906-78-7 |
Source
|
| Record name | 1-(chloromethyl)-2-ethoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60368890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(chloromethyl)-2-ethoxybenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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